4-[[5-(4-Methoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]methyl]benzoic acid

• IUPAC Name: 4-[[5-(4-methoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]methyl]benzoic acid
• InChI: InChI=1S/C21H16N2O4S/c1-27-16-8-6-14(7-9-16)17-11-28-19-18(17)20(24)23(12-22-19)10-13-2-4-15(5-3-13)21(25)26/h2-9,11-12H,10H2,1H3,(H,25,26)
• InChI Key: BJBRGZWSPUDADO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C21H16N2O4S
• Molecular Weight: 392.4 g/mol
• CAS No.: 457918-50-2

Description

4-[[5-(4-Methoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]methyl]benzoic acid is a useful research compound. Its molecular formula is C21H16N2O4S and its molecular weight is 392.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

A study by Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic properties. These compounds, related to the thieno[2,3-d]pyrimidin derivatives, were tested for their COX-1/COX-2 inhibitory activities, showing high selectivity indices and comparable inhibition of edema to standard drugs such as sodium diclofenac (Abu‐Hashem et al., 2020).

Antiviral Activity

Diaminopyrimidine derivatives, another related class, have been explored for their antiviral activities. Hocková et al. (2003) reported on the synthesis of 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, demonstrating marked inhibitory effects on retrovirus replication, which suggests potential applications in antiviral therapies (Hocková et al., 2003).

Anticancer Properties

The compound and its derivatives have shown promise in cancer research as well. Loidreau et al. (2020) focused on synthesizing bioisosteric analogues of MPC-6827, including thieno[3,2-d]pyrimidin-4-amines, for their antiproliferative activity against human colorectal cancer cell lines. Their findings indicated that specific derivatives exhibited inhibitory effects comparable to the anticancer agent MPC-6827, highlighting the potential of thieno[2,3-d]pyrimidin derivatives in cancer treatment (Loidreau et al., 2020).

Enzyme Inhibition

Gangjee et al. (2008) investigated thieno[2,3-d]pyrimidine antifolates targeting thymidylate synthase (TS) and dihydrofolate reductase (DHFR), crucial enzymes in nucleotide synthesis. Their research identified potent dual inhibitors, suggesting the therapeutic potential of these compounds in diseases where TS and DHFR are valid targets, such as cancer and infectious diseases (Gangjee et al., 2008).

Mechanism of Action

Thienopyrimidinones

The thieno[2,3-d]pyrimidin-4-one core is a key structural motif in a variety of biologically active compounds. Compounds with this core structure have been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Methoxyphenyl Group

The presence of a methoxyphenyl group can significantly influence the lipophilicity of a compound, which in turn can affect its ability to cross cell membranes and interact with intracellular targets .